Cas no 89193-32-8 (3-Furancarboxylic acid, 2,5-dimethyl-4-(2-nitrophenyl)-, methyl ester)

• Product Name: 3-Furancarboxylic acid, 2,5-dimethyl-4-(2-nitrophenyl)-, methyl ester
• CAS No: 89193-32-8
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 609273
• PubChem ID: 13202232
• Update Time: 2025-04-19

3-Furancarboxylic acid, 2,5-dimethyl-4-(2-nitrophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2,5-dimethyl-4-(2-nitrophenyl)-, methyl ester
• methyl 2,5-dimethyl-4-(2-nitrophenyl)furan-3-carboxylate
• 89193-32-8
• DTXSID00527106

• Inchi： 1S/C14H13NO5/c1-8-12(13(9(2)20-8)14(16)19-3)10-6-4-5-7-11(10)15(17)18/h4-7H,1-3H3
• InChI Key： JRZMHBCUCWGOKW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C(=C1C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.07937252g/mol
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.3Ų